Cas no 51020-45-2 (Demethylcephalotaxinone)

• Product Name: Demethylcephalotaxinone
• CAS No: 51020-45-2
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 1080770
• PubChem ID: 315258
• Update Time: 2025-07-13

Demethylcephalotaxinone Chemical and Physical Properties

Names and Identifiers

• Demethylcephalotaxinone
• Desmethylcephalotaxinone
• [ "Desmethylcephalotaxinone" ]
• 1-Hydroxy-5,6,8,9-tetrahydro-4H-cyclopenta[a][1,3]dioxolo[4,5-H]pyrrolo[2,1-b][3]benzazepin-2(3H)-one #
• FDWVASNYLQYPMN-UHFFFAOYSA-N
• 3-hydroxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),2,13,15(19)-tetraen-4-one
• 51020-45-2
• AKOS032949113
• NSC239757
• NSC-239757
• B2703-477609
• DA-72659
• 3-hydroxy-16,18-dioxa-10-azapentacyclo(11.7.0.02,6.06,10.015,19)icosa-1(20),2,13,15(19)-tetraen-4-one

• Inchi： 1S/C17H17NO4/c19-12-8-17-3-1-4-18(17)5-2-10-6-13-14(22-9-21-13)7-11(10)15(17)16(12)20/h6-7,20H,1-5,8-9H2
• InChI Key： FDWVASNYLQYPMN-UHFFFAOYSA-N
• SMILES： OC1C(CC23C=1C1C=C4C(=CC=1CCN2CCC3)OCO4)=O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.048 g/l) (25 º C),

Demethylcephalotaxinone Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids Cephalotaxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cephalotaxus alkaloids